Cas no 1111110-85-0 (6-(3,4-dichlorophenyl)-1H-pyridin-2-one)

6-(3,4-dichlorophenyl)-1H-pyridin-2-one structure
1111110-85-0 structure
Product Name:6-(3,4-dichlorophenyl)-1H-pyridin-2-one
CAS No:1111110-85-0
MF:C11H7Cl2NO
MW:240.085380792618
CID:2606751
PubChem ID:53218052
Update Time:2025-04-21

6-(3,4-dichlorophenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-(3,4-dichlorophenyl)-1H-pyridin-2-one
    • 6-(3,4-Dichlorophenyl)pyridin-2(1H)-one
    • 6-(3,4-DICHLOROPHENYL)-2-HYDROXYPYRIDINE
    • 6-(3,4-Dichlorophenyl)-2-hydroxypyridine, 95%
    • 1111110-85-0
    • DTXSID90683043
    • SCHEMBL11204644
    • 6-(3,4-Dichlorophenyl)pyridin-2-ol
    • MFCD11876152
    • Inchi: 1S/C11H7Cl2NO/c12-8-5-4-7(6-9(8)13)10-2-1-3-11(15)14-10/h1-6H,(H,14,15)
    • InChI Key: URTAZTMFAAUYEU-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1=CC=CC(N1)=O)Cl

Computed Properties

  • Exact Mass: 238.9904692Da
  • Monoisotopic Mass: 238.9904692Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 29.1Ų
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